Cas no 923685-64-7 (1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923685-64-7
• MF: C₂₄H₂₄N₆O₃
• MW: 444.485764503479
• CID: 5427069
• Update Time: 2025-10-31

1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4,7-trimethyl-6-[2-(4-phenoxyanilino)ethyl]purino[7,8-a]imidazole-1,3-dione
• 1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C24H24N6O3/c1-16-15-30-20-21(27(2)24(32)28(3)22(20)31)26-23(30)29(16)14-13-25-17-9-11-19(12-10-17)33-18-7-5-4-6-8-18/h4-12,15,25H,13-14H2,1-3H3
• InChI Key： KMAMYSVQFFEATD-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCNC3=CC=C(OC4=CC=CC=C4)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 923685-64-7)

The compound 1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 923685-64-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazopurine scaffold, has shown promising pharmacological properties, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific protein kinases involved in inflammatory pathways. In vitro studies have demonstrated that 923685-64-7 effectively suppresses the phosphorylation of key signaling molecules, thereby attenuating the inflammatory response. This has led to its exploration as a potential therapeutic agent for conditions such as rheumatoid arthritis and chronic inflammatory diseases. Additionally, its selectivity profile suggests a favorable safety margin, minimizing off-target effects commonly associated with kinase inhibitors.

Another area of investigation has been the optimization of the synthetic route for 923685-64-7. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. This advancement not only reduces production costs but also ensures a consistent supply of high-purity material for further preclinical and clinical studies. The improved synthetic protocol has been detailed in recent publications, highlighting the use of green chemistry principles to minimize environmental impact.

In vivo studies have further validated the therapeutic potential of 923685-64-7. Animal models of inflammation and autoimmune disorders have shown significant reduction in disease severity upon treatment with this compound. Pharmacokinetic analyses indicate good oral bioavailability and a favorable half-life, making it a viable candidate for oral administration. These findings have spurred interest in advancing the compound into early-phase clinical trials, with preliminary discussions underway regarding trial design and patient recruitment.

Despite these promising developments, challenges remain in the development of 923685-64-7. Issues such as metabolic stability, potential drug-drug interactions, and long-term safety profiles need to be thoroughly investigated. Ongoing research aims to address these concerns through structural modifications and comprehensive toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3,7-trimethyl-8-{2-(4-phenoxyphenyl)aminoethyl}-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 923685-64-7) represents a promising candidate for the treatment of inflammatory and autoimmune diseases. Its unique mechanism of action, coupled with recent advancements in synthesis and preclinical evaluation, positions it as a molecule of significant interest in the field of medicinal chemistry. Future research will be critical in overcoming existing challenges and realizing its full therapeutic potential.